Cas no 2227965-21-9 (rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid)

Technical Introduction: rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid is a chiral, Fmoc-protected amino acid derivative designed for peptide synthesis and medicinal chemistry applications. Its key structural features include a cyclohexenyl backbone and a pentanoic acid moiety, offering versatility in constructing constrained peptide scaffolds. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. The compound’s stereochemistry and functional groups facilitate the introduction of conformational rigidity into target peptides, enhancing binding affinity or stability. Suitable for research in drug discovery and bioconjugation, it provides precise control over peptide architecture while maintaining synthetic efficiency.
rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid structure
2227965-21-9 structure
Product Name:rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid
CAS No:2227965-21-9
MF:C27H30N2O5
MW:462.537507534027
CID:6612539
PubChem ID:165759391
Update Time:2025-10-28

rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid
    • EN300-1555635
    • 2227965-21-9
    • rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}pentanoic acid
    • Inchi: 1S/C27H30N2O5/c1-2-18(15-25(30)31)28-26(32)17-8-7-9-19(14-17)29-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-7,9-13,17-19,24H,2,8,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,18?,19-/m1/s1
    • InChI Key: NQQJUKALFMFQIB-ZYYFHIKCSA-N
    • SMILES: O(C(N[C@@H]1C=CC[C@@H](C(NC(CC(=O)O)CC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid Pricemore >>

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Additional information on rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid

Professional Introduction to Rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic Acid (CAS No. 2227965-21-9)

Rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid (CAS No. 2227965-21-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, represents a promising candidate for further research and development in drug discovery. The presence of multiple functional groups, including an amino group, a formamide moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a versatile molecule with potential applications in various therapeutic areas.

The molecular structure of Rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid is highly complex, featuring a cyclohexene backbone that is substituted with an amino group and a formamide side chain. The fluorenylmethoxycarbonyl group serves as a protective group for the amino function, which is crucial in peptide synthesis and other biochemical applications. This structural complexity not only makes the compound of interest but also opens up numerous possibilities for chemical modifications and derivatization.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The pharmacological properties of Rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid have been extensively studied in preclinical models. Preliminary findings suggest that this compound exhibits potent activity against certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. The cyclohexene moiety in the molecule is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several drug candidates.

The synthesis of Rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries and catalysts is essential to achieve the desired stereochemistry, particularly given the presence of the (1R,5S) configuration at the cyclohexane ring. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce larger quantities of this compound for research purposes.

One of the most exciting aspects of Rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-y lformamido}pentanoic acid is its potential as a drug lead. Researchers are exploring its interactions with various biological targets to identify new therapeutic applications. For instance, studies have shown that this compound can inhibit the activity of certain kinases that are overexpressed in cancer cells. Additionally, its ability to cross the blood-brain barrier suggests that it may have applications in treating neurological disorders.

The biological activity of this compound is further enhanced by its solubility profile, which allows it to be easily formulated into various delivery systems. This property is particularly important for developing oral medications or injectable formulations that can achieve targeted delivery to specific tissues or organs. Moreover, the stability of Rac-3-{(1R,5S)-5 -({(9H-fluoren -9 -yl)methox y carb on yl }a mino)cyc lohex -3 -en -1 -y lform amido }pentanoic acid under different conditions has been thoroughly evaluated to ensure its suitability for clinical trials.

In conclusion, Rac - 3 -{( 1 R , 5 S ) - 5 -{ ( ( 9 H -fluore n -9 -y l)m eth oxy carb on y l }a mino )cyc lohex -3 -en -1 -y lform amido }pentanoic acid (CAS No. 2227965 -21 -9) is a remarkable compound with significant potential in pharmaceutical research and development. Its complex molecular structure, coupled with its promising pharmacological properties, makes it an attractive candidate for further investigation. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in the discovery and development of novel therapeutics.

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